2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C21H19N5OS/c1-14-5-4-8-17(11-14)20-24-25-21(26(20)22)28-13-19(27)23-18-10-9-15-6-2-3-7-16(15)12-18/h2-12H,13,22H2,1H3,(H,23,27)
• InChI Key: KKXKDSTWBMVCDV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC4=CC=CC=C4C=C3
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=CC4=CC=CC=C4C=C3

Description

2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide, commonly known as 'AMTNA,' is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. AMTNA is a thiol-containing compound that has been studied for its potential use in various biochemical and physiological applications.

Mechanism of Action

The exact mechanism of action of AMTNA is not fully understood, but studies have shown that it works by inhibiting various enzymes and pathways that are involved in the growth and proliferation of cancer cells. AMTNA has also been shown to have antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
AMTNA has been shown to have a variety of biochemical and physiological effects. Studies have shown that AMTNA can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. AMTNA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, AMTNA has been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMTNA in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a potentially safer and more effective treatment for cancer than traditional chemotherapy. However, one of the limitations of using AMTNA in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on AMTNA. One area of research could be to further investigate its anti-cancer properties and potential use as a cancer treatment. Another area of research could be to explore its potential use as an anti-inflammatory agent and treatment for neurodegenerative diseases. Additionally, future research could focus on developing more efficient methods for synthesizing AMTNA and improving its solubility in water.

Synthesis Methods

The synthesis of AMTNA involves the reaction of 2-naphthoic acid with thionyl chloride to form 2-naphthoyl chloride, which is then reacted with 4-amino-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol to form AMTNA. The synthesis method for AMTNA has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

AMTNA has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of AMTNA is in the field of cancer research. Studies have shown that AMTNA has anti-cancer properties and can inhibit the growth of cancer cells. AMTNA has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.